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Compound of Interest

Compound Name: Dibromobutene

Cat. No.: B8328900

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for handling Dibromobutene, specifically focusing on trans-1,4-Dibromo-
2-butene, to ensure laboratory safety and proper management from operation to disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

trans-1,4-Dibromo-2-butene is a toxic and corrosive compound that can cause severe skin
burns and eye damage.[1] It is harmful if swallowed or inhaled and is destructive to the tissues
of the mucous membranes and upper respiratory tract.[1][2] Symptoms of exposure can include
a burning sensation, coughing, shortness of breath, and lacrimation (tearing).[2][3] Therefore,
strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[1][4]

To protect against splashes
and vapors that can cause

severe eye damage.[1]

Hand Protection

Chemical-resistant gloves
(e.g., disposable Tyvek

sleeves taped to gloves).[2][3]

To prevent skin contact which
can cause burns and
absorption of the toxic

substance.[1]

Body Protection

A complete protective suit or a
lab coat with disposable Tyvek

sleeves.[1][3]

To prevent any part of the body
from coming into contact with

the chemical.

Respiratory Protection

A NIOSH/MSHA-approved full-
face particle respirator (type
N2100 or P3) or a supplied-air
respirator.[1][4]

To protect against inhalation of
harmful dust and vapors, which
can be fatal.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for trans-1,4-Dibromo-2-butene, which is

crucial for safe handling and experimental design.

Property

Value

Molecular Formula

CaHseBr2

Molecular Weight 213.9 g/mol [1]

Appearance Crystals or white crystalline solid[3]
Melting Point 48 - 51 °C (118 - 124 °F)[1][5]
Boiling Point 205 °C (401 °F)[5]

Flash Point > 110 °C (> 230 °F)[4]

Solubility Insoluble in water[3][6]

Storage Temperature

2-8°C (36 - 46 °F)[1][5]
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Operational and Disposal Plans

A systematic approach is critical for both the handling and disposal of Dibromobutene to
maintain a safe laboratory environment.

Standard Operating Procedure (SOP) for Handling

e Preparation:

o Ensure all work is conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[1][4]

o Verify that a safety shower and eyewash station are readily accessible.
o Have all necessary PPE donned correctly before handling the chemical.[1]

o Keep containers tightly closed when not in use and store them in a cool, dry place away
from light, strong oxidizing agents, and strong bases.[4][6][7]

e Handling:

o

Avoid all personal contact with the substance, including inhalation of dust and vapors.[1]

[¢]

Wash hands thoroughly after handling.[4]

[¢]

Do not eat, drink, or smoke in the handling area.[8]

[e]

Avoid the formation of dust and aerosols.[1]
e Disposal:
o All waste containing Dibromobutene must be treated as hazardous waste.
o Collect waste in a designated, sealed, and clearly labeled hazardous waste container.[1]

o Dispose of contents and containers in accordance with local, state, and federal
regulations.[6] Contaminated clothing and absorbent materials should also be disposed of
as hazardous waste.[3]
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Emergency Spill Response Plan

In the event of a spill, immediate and appropriate action is necessary to prevent harm to
personnel and the environment.

e Immediate Actions:
o Evacuate all personnel from the immediate spill area.[1]
o Remove all sources of ignition.[2]
o Ensure the area is well-ventilated.[4]
» Spill Cleanup (for trained personnel only):
o Don the appropriate PPE as detailed in the table above, including respiratory protection.[1]

o For solid spills, dampen the material with 60-70% ethanol to prevent dust from becoming
airborne.[2][3]

o Contain the spill using absorbent materials like sand, earth, or vermiculite.[8]

o Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[1][4]

o Wash the spill area with 60-70% ethanol followed by a soap and water solution.[2][3]
e First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

o Skin Contact: Immediately flush the affected skin with large amounts of water while
removing all contaminated clothing. Wash the affected area thoroughly with soap and
water. Seek immediate medical attention.[1][3]

o Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[1][3][4]
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o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][4]

Visual Workflow Guides

The following diagrams illustrate the procedural workflows for handling Dibromobutene safely.

Preparation

Verify Eyewash/Shower

Don Appropriate PPE |——i>

Work in Fume Hood

Handling Disposal

Label Container |—>

Collect in Hazardous Waste Container |~ Dispose per Regulations

Avoid Personal Contact |—>

Wash Hands After Use |-—I>

No Eating/Drinking/Smoking |—>

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Dibromobutene.
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Caption: Emergency Spill Response for Dibromobutene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dibromobutene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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